![molecular formula C11H14FNO4S B2580295 1-[3-(Ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene CAS No. 2411289-97-7](/img/structure/B2580295.png)
1-[3-(Ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(Ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene, commonly known as EFNB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a fluorinated derivative of sulfonylbenzene and has been found to exhibit a wide range of biochemical and physiological effects. In
Scientific Research Applications
EFNB has been found to have a wide range of applications in scientific research. One of its most promising applications is in the field of neuroscience, where it has been used as a tool to study the role of ephrin signaling in neural development and function. EFNB has also been used in cancer research, where it has been found to inhibit the growth of cancer cells by disrupting ephrin signaling pathways.
Mechanism of Action
EFNB works by binding to and disrupting the function of ephrin receptors, which are involved in a wide range of cellular processes, including cell migration, proliferation, and differentiation. By disrupting ephrin signaling, EFNB can have a wide range of effects on cellular function and behavior.
Biochemical and Physiological Effects:
EFNB has been found to have a wide range of biochemical and physiological effects, including the inhibition of cancer cell growth, the regulation of neural development and function, and the modulation of immune cell activity. These effects are largely due to the disruption of ephrin signaling pathways, which play a critical role in many cellular processes.
Advantages and Limitations for Lab Experiments
One of the major advantages of using EFNB in lab experiments is its high purity and yield, which makes it a reliable and consistent tool for scientific research. However, EFNB can be difficult to work with due to its high reactivity and toxicity, which can limit its use in certain applications.
Future Directions
There are many potential future directions for research on EFNB, including the development of new synthetic methods, the exploration of its potential therapeutic applications in cancer and other diseases, and the investigation of its role in neural development and function. Additionally, there is a need for further research on the safety and toxicity of EFNB, particularly in the context of its potential use as a therapeutic agent. Overall, EFNB represents a promising area of research with many potential applications in the fields of neuroscience, cancer research, and beyond.
Synthesis Methods
EFNB can be synthesized through a multistep process that involves the reaction of 4-fluorobenzenesulfonyl chloride with ethylamine, followed by the addition of 3-oxopropyl bromide. The resulting product is then treated with sodium hydroxide and chlorosulfonic acid to form the final compound, EFNB. This synthesis method has been optimized to produce high yields of pure EFNB, making it a viable option for scientific research.
properties
IUPAC Name |
1-[3-(ethylamino)-3-oxopropyl]-4-fluorosulfonyloxybenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO4S/c1-2-13-11(14)8-5-9-3-6-10(7-4-9)17-18(12,15)16/h3-4,6-7H,2,5,8H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKBVOAMGFMIWHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CCC1=CC=C(C=C1)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.